2-(5-Chloro-2-methoxyanilino)-2-oxoethyl 2-furoate

• Molecular Formula: C14H12ClNO5
• Molecular Weight: 309.7 g/mol
• IUPAC Name: [2-(5-chloro-2-methoxyanilino)-2-oxoethyl] furan-2-carboxylate
• InChI: InChI=1S/C14H12ClNO5/c1-19-11-5-4-9(15)7-10(11)16-13(17)8-21-14(18)12-3-2-6-20-12/h2-7H,8H2,1H3,(H,16,17)
• InChI Key: MLDSPEGKUMSPLO-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)Cl)NC(=O)COC(=O)C2=CC=CO2

Description

2-(5-Chloro-2-methoxyanilino)-2-oxoethyl 2-furoate is a chemical compound that has been the subject of extensive scientific research due to its potential applications in various fields.

Scientific Research Applications

2-(5-Chloro-2-methoxyanilino)-2-oxoethyl 2-furoate has been studied extensively for its potential applications in various fields. In the pharmaceutical industry, it has been investigated as a potential drug candidate for the treatment of cancer, inflammation, and other diseases. In the field of materials science, it has been explored as a potential building block for the synthesis of novel materials with unique properties.

Mechanism of Action

The exact mechanism of action of 2-(5-Chloro-2-methoxyanilino)-2-oxoethyl 2-furoate is not fully understood, but it is believed to work by inhibiting certain enzymes or pathways involved in disease processes. For example, it has been shown to inhibit the activity of certain enzymes involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
Studies have shown that this compound has a range of biochemical and physiological effects. For example, it has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the production of inflammatory cytokines, and reduce oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(5-Chloro-2-methoxyanilino)-2-oxoethyl 2-furoate is its versatility in terms of potential applications. It has been shown to have activity against a range of disease targets, making it a promising candidate for further study. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to predict its effects in different contexts.

Future Directions

There are several potential future directions for research on 2-(5-Chloro-2-methoxyanilino)-2-oxoethyl 2-furoate. One area of interest is in the development of more efficient and cost-effective synthesis methods. Another area of focus is in the development of more targeted and effective drug delivery systems for this compound. Additionally, further research is needed to fully elucidate the mechanism of action of this compound and its potential applications in different disease contexts.

Synthesis Methods

The synthesis of 2-(5-Chloro-2-methoxyanilino)-2-oxoethyl 2-furoate involves a multi-step process that starts with the reaction of 5-chloro-2-methoxyaniline with ethyl acetoacetate. The resulting product is then reacted with furoyl chloride to obtain the final compound.